2-[(2-{1-[4-chloro-3-(trifluoromethyl)phenyl]-2,5-dimethyl-1H-pyrrol-3-yl}-2-oxoethyl)sulfanyl]-5,6-dimethyl-3-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one

• IUPAC Name: 2-[2-[1-[4-chloro-3-(trifluoromethyl)phenyl]-2,5-dimethylpyrrol-3-yl]-2-oxoethyl]sulfanyl-5,6-dimethyl-3-phenylthieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C29H23ClF3N3O2S2/c1-15-12-21(17(3)35(15)20-10-11-23(30)22(13-20)29(31,32)33)24(37)14-39-28-34-26-25(16(2)18(4)40-26)27(38)36(28)19-8-6-5-7-9-19/h5-13H,14H2,1-4H3
• InChI Key: XHDRTJSCFGGNJN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1C2=CC(=C(C=C2)Cl)C(F)(F)F)C)C(=O)CSC3=NC4=C(C(=C(S4)C)C)C(=O)N3C5=CC=CC=C5
• Molecular Formula: C29H23ClF3N3O2S2
• Molecular Weight: 602.1 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a pyrrole ring, which is a five-membered aromatic ring with one nitrogen atom. It also has a thieno[2,3-d]pyrimidin-4-one group, which is a type of heterocyclic compound containing sulfur and nitrogen. The presence of a trifluoromethyl group attached to a phenyl ring suggests that the compound might have interesting reactivity and properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The pyrrole ring could be formed via a Paal-Knorr synthesis or similar method. The thieno[2,3-d]pyrimidin-4-one group might be introduced through a cyclization reaction. The trifluoromethyl group could be added using a reagent like Ruppert-Prakash reagent.

Molecular Structure Analysis

The exact structure of this compound would need to be determined through techniques like X-ray crystallography. Based on its formula, it’s likely to have a complex, three-dimensional structure with several ring systems.

Chemical Reactions Analysis

The reactivity of this compound would depend on its exact structure. The pyrrole ring is aromatic and thus relatively stable, but it can undergo electrophilic substitution reactions. The thieno[2,3-d]pyrimidin-4-one group might be susceptible to reactions at the carbonyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors like its polarity, solubility, melting point, and boiling point would need to be determined experimentally.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper precautions should be taken when handling it, including the use of personal protective equipment.